Cas no 2172180-63-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
- 2172180-63-9
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
- EN300-1485395
-
- Inchi: 1S/C28H36N2O5/c1-27(2,3)15-18(14-25(32)33)29-24(31)16-28(4,5)30-26(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,14-17H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: QYUMMAHWDYXIOP-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(C)CC(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 737
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485395-0.05g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-0.1g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-0.25g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-0.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-2.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-5.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-10.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1485395-50mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485395-100mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid |
2172180-63-9 | 100mg |
$2963.0 | 2023-09-28 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS: 2172180-63-9)
The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS: 2172180-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic benefits, making it a subject of intense scientific inquiry.
One of the key areas of research involving this compound is its role in peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of complex peptides, owing to its stability and compatibility with standard SPPS protocols. Recent publications have highlighted its efficacy in producing high-purity peptides with minimal side reactions, which is critical for pharmaceutical applications.
In addition to its utility in peptide synthesis, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid has also been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit modulatory effects on specific enzymatic pathways, although the exact mechanisms remain under investigation. Its structural similarity to certain natural metabolites has prompted researchers to explore its potential as a lead compound for the development of novel therapeutics, particularly in the treatment of metabolic disorders and inflammatory diseases.
Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated a deeper understanding of the compound's pharmacokinetic and pharmacodynamic properties. These studies have provided valuable insights into its stability, bioavailability, and metabolic fate, which are essential for its potential clinical translation. Furthermore, computational modeling approaches have been employed to predict its interactions with biological targets, offering a rational basis for further optimization and drug design.
Despite the promising findings, several challenges remain in the development and application of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research efforts are focused on overcoming these hurdles, with the aim of advancing this compound from the laboratory bench to clinical applications.
In conclusion, the compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS: 2172180-63-9) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its unique structural features and versatile applications make it a valuable tool for peptide synthesis and a potential candidate for drug development. Continued research and collaboration across disciplines will be crucial in unlocking its full potential and translating these findings into tangible therapeutic benefits.
2172180-63-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)